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Compound of Interest

Compound Name: Jalapinolic acid

Cat. No.: B1672778 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Jalapinolic acid, systematically known as (11S)-11-hydroxyhexadecanoic acid, is

a saturated hydroxy fatty acid.[1] It is primarily recognized as a core structural component, or

aglycone, of a complex class of plant secondary metabolites called resin glycosides.[2] These

glycolipids are characteristic of the Convolvulaceae family of plants, notably in species of the

genus Ipomoea, such as Ipomoea purga (the source of the herbal drug jalap).[3][4] While

extensive research has been conducted on the diverse biological activities of the parent resin

glycosides, specific pharmacological data for isolated Jalapinolic acid is limited. This guide

summarizes the known chemical and physical properties of Jalapinolic acid and discusses the

biological activities of the resin glycosides in which it is a fundamental constituent.

Chemical and Physical Properties of Jalapinolic
Acid
The following table summarizes the key chemical and physical properties of Jalapinolic acid
based on available data.
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Property Value Source(s)

IUPAC Name
(11S)-11-

hydroxyhexadecanoic acid
[1]

Synonyms

(+)-Jalapinolic acid, 11-

Hydroxypalmitic acid, Builic

acid

[5][6][7]

Molecular Formula C₁₆H₃₂O₃ [1]

Molecular Weight 272.42 g/mol [1]

CAS Number 502-75-0 [8]

Appearance Solid powder [8]

Solubility
Soluble in water (3.319 mg/L

@ 25 °C, estimated)
[9]

Boiling Point
409.00 to 410.00 °C @ 760.00

mm Hg (estimated)
[9]

logP (o/w) 4.748 (estimated) [9]

Biological Activities of Resin Glycosides Containing
Jalapinolic Acid
Jalapinolic acid serves as the lipid-soluble anchor for the complex oligosaccharide chains that

characterize resin glycosides. The biological activities of these larger molecules are diverse

and well-documented. It is important to note that these activities are attributed to the entire

resin glycoside structure and not necessarily to Jalapinolic acid in its free form.
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Biological Activity Description Source(s)

Cytotoxic

Resin glycosides have

demonstrated cytotoxic effects

against various cancer cell

lines.

[10][11][12]

Antimicrobial

These compounds have

shown activity against both

microbial pathogens and

multidrug-resistant strains.

[10]

Purgative/Laxative

The historical and ongoing use

of jalap root is due to the

strong purgative effects of its

resin glycoside content.

[10]

Vasorelaxant

Certain resin glycosides have

been shown to induce

relaxation of blood vessels.

[10][11][12]

Anticonvulsant

Anticonvulsant properties have

been reported for some resin

glycosides.

[10][11][12]

α-Glucosidase Inhibitory

Some resin glycosides exhibit

inhibitory effects on the α-

glucosidase enzyme,

suggesting potential

antidiabetic applications.

[10][11]

Antiviral

Antiviral activity, including

against the herpes virus, has

been observed.

[11][12]

Multidrug Resistance (MDR)

Reversal

Resin glycosides have been

investigated for their ability to

reverse multidrug resistance in

cancer cells and microbial

pathogens.

[10][11][12]
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Sedative and Antidepressant

Some studies have indicated

sedative and antidepressant-

like effects of certain resin

glycosides.

[10]

Experimental Protocols
Detailed experimental protocols for the biological activities listed above pertain to the specific

resin glycosides studied in the cited literature. As there are no comprehensive studies on the

pharmacology of isolated Jalapinolic acid, specific protocols for this compound are not

available. Researchers interested in the methodologies for assessing the bioactivities of resin

glycosides should refer to the primary research articles cited in the sources. These typically

involve standard in vitro assays such as MTT assays for cytotoxicity, microdilution methods for

antimicrobial activity, and specific enzyme inhibition assays.

Structure of Resin Glycosides and the Role of
Jalapinolic Acid
The fundamental structure of a resin glycoside involves Jalapinolic acid (or a similar hydroxy

fatty acid) forming an ester linkage with a complex oligosaccharide chain. This entire structure,

known as a glycosidic acid, can be further acylated with various organic acids. In many cases,

the carboxyl group of the Jalapinolic acid moiety forms a macrocyclic ester with a hydroxyl

group on one of the sugar units.

Below is a generalized diagram illustrating the structural arrangement of a resin glycoside with

Jalapinolic acid as the aglycone.
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Caption: Generalized structure of a macrocyclic resin glycoside.

Conclusion
Jalapinolic acid is a key building block of a large and structurally diverse family of resin

glycosides. While the pharmacological profile of these complex parent compounds is rich and

varied, the specific biological activities of Jalapinolic acid as an independent entity remain

largely unexplored. The available data are primarily centered on its chemical properties and its

role as an aglycone. Future research is warranted to isolate and characterize the

pharmacological effects of Jalapinolic acid to determine its potential contribution to the

activities observed for the resin glycosides and to explore any unique therapeutic properties it

may possess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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